Cas no 1028366-39-3 (1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-2-carboxylic acid)

• Product Name: 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-2-carboxylic acid
• CAS No: 1028366-39-3
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 4568605
• Update Time: 2022-09-22

1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline, 1-thieno[2,3-d]pyrimidin-4-yl-, (2S)-
• 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidine-2-carboxylic acid

• Inchi： 1S/C11H11N3O2S/c15-11(16)8-2-1-4-14(8)9-7-3-5-17-10(7)13-6-12-9/h3,5-6,8H,1-2,4H2,(H,15,16)/t8-/m0/s1
• InChI Key： SNQHAQGRGDHJFK-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C1N=CN=C2SC=CC2=1

Computed Properties

• Exact Mass: 249.057198g/mol
• Monoisotopic Mass: 249.057198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.29g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 94.6Ų